Cas no 895572-61-9 (Piperazine, 1-[1,1'-biphenyl]-4-yl-4-(methylsulfonyl)-)

• Product Name: Piperazine, 1-[1,1'-biphenyl]-4-yl-4-(methylsulfonyl)-
• CAS No: 895572-61-9
• MF: C₁₇H₂₀N₂O₂S
• MW: 316.417902946472
• CID: 1942655
• PubChem ID: 59776358
• Update Time: 2025-04-21

Piperazine, 1-[1,1'-biphenyl]-4-yl-4-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[1,1'-biphenyl]-4-yl-4-(methylsulfonyl)-
• 895572-61-9
• DTXSID301209599
• Piperazine, 1-[1,1a(2)-biphenyl]-4-yl-4-(methylsulfonyl)-
• SCHEMBL2155130

• Inchi： 1S/C17H20N2O2S/c1-22(20,21)19-13-11-18(12-14-19)17-9-7-16(8-10-17)15-5-3-2-4-6-15/h2-10H,11-14H2,1H3
• InChI Key： SWQLTXNHVLRPTL-UHFFFAOYSA-N
• SMILES： S(C)(N1CCN(C2C=CC(C3C=CC=CC=3)=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 316.12454906Da
• Monoisotopic Mass: 316.12454906Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49Ų